Cas no 885279-05-0 (2-(3,4-dimethylphenyl)-1,3-thiazole-4-carbaldehyde)

• Product Name: 2-(3,4-dimethylphenyl)-1,3-thiazole-4-carbaldehyde
• CAS No: 885279-05-0
• MF: C₁₂H₁₁NOS
• MW: 217.286841630936
• CID: 711619
• PubChem ID: 53249851
• Update Time: 2025-07-31

2-(3,4-dimethylphenyl)-1,3-thiazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxaldehyde,2-(3,4-dimethylphenyl)-
• 2-(3,4-dimethylphenyl)-1,3-thiazole-4-carbaldehyde
• 2-(3,4-Dimethyl-phenyl)-thiazole-4-carbaldehyde
• 2-(3,4-DIMETHYLPHENYL)THIAZOLE-4-CARBALDEHYDE,
• 2-(2,2,3,3-TETRAFLUOROPROPANOYL)CYCLOHEXANONE
• 4-Thiazolecarboxaldehyde,2-(3,4-dimethylphenyl)
• TRANS-CHRYSANTHEMYLALCOHOL
• A861908
• AB26981
• DTXSID40693091
• 2-(3,4-dimethylphenyl)thiazole-4-carbaldehyde
• FT-0750448
• 885279-05-0
• DB-077790

• Inchi： 1S/C12H11NOS/c1-8-3-4-10(5-9(8)2)12-13-11(6-14)7-15-12/h3-7H,1-2H3
• InChI Key： XHBMPZBWUCAFAX-UHFFFAOYSA-N
• SMILES： S1C=C(C=O)N=C1C1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 217.05600
• Monoisotopic Mass: 217.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.20000
• LogP: 3.23940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes